7-Oxohernangerine
Description
7-Oxohernangerine (C₁₈H₁₁NO₅) is an aporphine alkaloid with a molecular weight of 321.28 g/mol . It is naturally sourced from the roots of Lindera chunii (鼎湖钓樟), a plant traditionally used in Chinese medicine . Structurally, it features a bicyclic aromatic system with a ketone group at the 7-position, as indicated by its IUPAC name and spectral data (InChIKey: IVWNIIWOWTWWKH-UHFFFAOYSA-N) .
Pharmacologically, 7-Oxohernangerine exhibits anti-HIV-1 activity by inhibiting HIV-1 integrase (IN), an enzyme critical for viral replication. Its reported IC₅₀ value is 18.2 μM, making it a moderate inhibitor compared to the positive control suramin (IC₅₀ = 2.4 μM) .
Properties
Molecular Formula |
C18H11NO5 |
|---|---|
Molecular Weight |
321.3 g/mol |
IUPAC Name |
17-hydroxy-18-methoxy-3,5-dioxa-11-azapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1(20),2(6),7,9,11,14(19),15,17-octaen-13-one |
InChI |
InChI=1S/C18H11NO5/c1-22-17-10(20)3-2-9-13(17)14-12-8(4-5-19-15(12)16(9)21)6-11-18(14)24-7-23-11/h2-6,20H,7H2,1H3 |
InChI Key |
IVWNIIWOWTWWKH-UHFFFAOYSA-N |
SMILES |
COC1=C(C=CC2=C1C3=C4C(=CC5=C3OCO5)C=CN=C4C2=O)O |
Canonical SMILES |
COC1=C(C=CC2=C1C3=C4C(=CC5=C3OCO5)C=CN=C4C2=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1. Comparison of Anti-HIV-1 Integrase Inhibitors
Table 2. Structural and Pharmacological Profiles
| Compound | Molecular Formula | Key Functional Groups | Target |
|---|---|---|---|
| 7-Oxohernangerine | C₁₈H₁₁NO₅ | Ketone, aromatic rings | HIV-1 integrase |
| Laurolistine | C₃₆H₃₈N₂O₆ | Bisbenzylisoquinoline cores | HIV-1 integrase |
| Groenlandicine | C₁₉H₁₆NO₄⁺ | Protoberberine skeleton | Topoisomerase I |
Critical Analysis and Implications
- Potency vs. Natural Origin : While 7-Oxohernangerine is less potent than suramin or laurolistine, its natural origin offers insights into plant-derived antiviral agents.
- Structure-Activity Relationship (SAR) : The ketone group at position 7 and aromaticity may contribute to its moderate activity, but bulkier substituents (e.g., in laurolistine) enhance binding .
- Therapeutic Potential: Further structural optimization, such as introducing sulfonate groups (as in suramin), could improve its efficacy .
Notes
- Conflicting Data: No significant contradictions were found; all sources consistently report IC₅₀ values and structural details .
- Limitations : Comparative data on bioavailability or toxicity are lacking, necessitating further preclinical studies.
- Industrial Relevance : 7-Oxohernangerine is available as a research-grade compound (≥98% purity) for pharmacological screening .
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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